Cas no 188825-42-5 (3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione)

• Product Name: 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione
• CAS No: 188825-42-5
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 115425
• PubChem ID: 10844454
• Update Time: 2025-04-18

3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione
• 3,4-Diazabicyclo[4.1.0]heptane-2,5-dione,3-methyl-
• 4-methyl-3,4-diazabicyclo[4.1.0]heptane-2,5-dione
• 3,4-Diazabicyclo[4.1.0]heptane-2,5-dione,3-methyl-(9CI)
• 188825-42-5
• SCHEMBL7871564

• Inchi： 1S/C6H8N2O2/c1-8-6(10)4-2-3(4)5(9)7-8/h3-4H,2H2,1H3,(H,7,9)
• InChI Key： ARHVCUDVPULNTH-UHFFFAOYSA-N
• SMILES： O=C1C2CC2C(NN1C)=O

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,2-diazepanes